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Compound of Interest

Compound Name: D-Psicose-d

Cat. No.: B12402512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a comprehensive guide to understanding and

evaluating the effects of the rare sugar D-Psicose (also known as D-allulose) on lipid

metabolism. D-Psicose has garnered significant interest for its potential to mitigate dyslipidemia

and obesity.

Application Notes
D-Psicose, a C-3 epimer of D-fructose, is a low-calorie sugar substitute that has demonstrated

beneficial effects on lipid metabolism.[1][2][3][4] It is not significantly metabolized in the body

and has been shown to reduce body weight, adipose tissue mass, and improve lipid profiles in

various animal models.[2][5][6] The primary mechanisms of action involve the suppression of

hepatic lipogenesis and the enhancement of fatty acid oxidation.[1][3][4]

Key molecular targets of D-Psicose include the downregulation of lipogenic genes such as

Sterol Regulatory Element-Binding Protein-1c (SREBP-1c), Fatty Acid Synthase (FAS), and

Acetyl-CoA Carboxylase alpha (ACCα).[1][3] Concurrently, D-Psicose upregulates genes

involved in fatty acid oxidation, including AMP-activated protein kinase alpha (AMPKα),

Peroxisome Proliferator-Activated Receptor alpha (PPARα), and Hormone-Sensitive Lipase

(HSL).[1][3] These actions collectively lead to reduced fat accumulation and an improved

metabolic profile.
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Parameter
Effect of D-Psicose
Administration

Animal Model Reference

Body Weight Significantly Lower Sprague-Dawley Rats [2][5]

Sustained Weight

Gain (Lower than

Control)

C57BL/6J db/db Mice [6]

Abdominal Adipose

Tissue Weight
Significantly Lower Wistar Rats [4]

Serum Triglycerides No Significant Change C57BL/6J db/db Mice [6]

Hepatic Triglycerides Significantly Lower C57BL/6J db/db Mice [6]

Hepatic Total

Cholesterol
Significantly Lower C57BL/6J db/db Mice [6]

LDL-Cholesterol/HDL-

Cholesterol Ratio
Ameliorated C57BL/6J db/db Mice [6]

Serum Insulin Significantly Lower Sprague-Dawley Rats [2][5]

Serum Leptin Significantly Lower Sprague-Dawley Rats [2][5]

Hepatic Lipogenic

Enzyme Activity
Significantly Lower Sprague-Dawley Rats [2][4]

Fatty Acid Oxidation Enhanced Sprague-Dawley Rats [2][5]
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Biochemical and Molecular Analyses

Animal Model Selection
(e.g., Wistar Rats, C57BL/6J Mice)

Dietary Intervention
(Control vs. D-Psicose Supplementation)

In-life Monitoring
(Body Weight, Food Intake)

Sample Collection
(Blood, Liver, Adipose Tissue)

Serum Lipid Profile Analysis
(TC, TG, LDL-C, HDL-C)

Liver Histology
(Oil Red O Staining)

Gene Expression Analysis
(RT-qPCR for SREBP-1c, PPARα, etc.)

Protein Expression/Activity
(Western Blot for p-AMPK, Enzyme Assays)

Data Analysis and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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